Cas no 1261953-43-8 (2-(4-methylphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(4-methylphenyl)-4-nitrobenzoic Acid
• CAS No: 1261953-43-8
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD18318972
• CID: 1219379
• PubChem ID: 53224899
• Update Time: 2025-11-05

2-(4-methylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4-nitrobenzoic Acid
• DTXSID10688631
• SCHEMBL5696813
• MFCD18318972
• 4'-Methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261953-43-8
• 2-(4-Methylphenyl)-4-nitrobenzoic acid, 95%

• MDL： MFCD18318972
• Inchi： 1S/C14H11NO4/c1-9-2-4-10(5-3-9)13-8-11(15(18)19)6-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： MNRPNSROODUMQT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C1C=CC(C)=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-methylphenyl)-4-nitrobenzoic Acid

Market Research and Analysis of 2-(4-methylphenyl)-4-nitrobenzoic Acid (1261953-43-8) in Chemical-Biomedical Fields

The compound 2-(4-methylphenyl)-4-nitrobenzoic acid, identified by the CAS registry number 1261953-43-8, has garnered significant attention in the chemical-biomedical research community. This compound is a derivative of benzoic acid, with substituents at the 2 and 4 positions that confer unique chemical properties and potential biological activities. Recent studies have highlighted its applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Market demand for 2-(4-methylphenyl)-4-nitrobenzoic acid is driven by its role as an intermediate in the synthesis of bioactive molecules. Its nitro group and methyl-substituted phenyl ring make it a versatile building block for constructing complex organic structures. Researchers have explored its potential as an anti-inflammatory, antioxidant, and anticancer agent, which has further fueled interest in its commercial production and application.

Global suppliers of this compound are primarily located in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. These suppliers cater to both academic research institutions and pharmaceutical companies engaged in drug development. The competitive landscape is characterized by a few key players who offer high-purity grades of 2-(4-methylphenyl)-4-nitrobenzoic acid, adhering to stringent quality control standards.

Purchasing trends indicate a growing preference for customized synthesis services tailored to specific research needs. Additionally, the rise of green chemistry practices has prompted suppliers to adopt more sustainable production methods, reducing environmental impact while maintaining product quality.

In conclusion, 2-(4-methylphenyl)-4-nitrobenzoic acid (1261953-43-8) holds significant promise in advancing chemical-biomedical research and product development. As demand continues to grow, industry stakeholders are expected to invest in innovative synthesis techniques and scalable manufacturing processes to meet the increasing global demand for this valuable compound.